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Compound of Interest

Compound Name: Tataramide B

Cat. No.: B206653 Get Quote

A critical examination of current scientific literature reveals that while Datura stramonium,

commonly known as Jimson weed, thorn apple, or devil's snare, has a rich history of

ethnobotanical use, its therapeutic and psychoactive properties are overwhelmingly attributed

to a class of compounds known as tropane alkaloids. The presence of Tataramide B in this

plant is not supported by peer-reviewed scientific evidence, and therefore, a direct link between

its traditional uses and this specific compound cannot be established.

Datura stramonium has been utilized for centuries in traditional medicine across various

cultures for its potent physiological effects.[1][2] These applications, ranging from anesthetic

and analgesic to hallucinogenic and spiritual, are directly linked to its well-characterized

chemical constituents.[3][4][5]

The Dominance of Tropane Alkaloids
The primary bioactive compounds isolated from Datura stramonium are tropane alkaloids, most

notably atropine, scopolamine, and hyoscyamine. These substances are potent

anticholinergics, meaning they block the action of the neurotransmitter acetylcholine in the

central and peripheral nervous system. This mechanism of action is responsible for the wide

range of physiological and psychological effects associated with the plant.
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Compound
Typical Concentration in

Seeds (µg/g)

Primary Pharmacological

Effect

Atropine 1283
Anticholinergic, Mydriatic, Anti-

spasmodic

Scopolamine 678
Anticholinergic, Sedative,

Hallucinogenic

Hyoscyamine
Principal alkaloid along with

scopolamine
Anticholinergic, Anti-spasmodic

Table 1: Key Tropane Alkaloids in Datura stramonium and their Effects.

Ethnobotanical Uses: A Reflection of Alkaloid
Content
The diverse traditional applications of Datura stramonium are a direct consequence of its

tropane alkaloid content. For instance, its use as an anesthetic in ancient surgical practices can

be attributed to the central nervous system depressing effects of scopolamine and atropine.

Similarly, its application in treating respiratory ailments like asthma is due to the bronchodilatory

effects of these alkaloids. The hallucinogenic properties of the plant, which have led to its use

in spiritual and shamanic rituals, are also a result of the potent psychoactive effects of its

alkaloid constituents.

It is crucial to note that the concentration of these alkaloids can vary significantly depending on

the plant part, geographical location, and growing conditions, making its traditional use

inherently dangerous.

The Question of Tataramide B
A thorough review of the scientific literature on the chemical composition of Datura stramonium

does not yield credible evidence for the presence of Tataramide B. While a single commercial

supplier lists Datura stramonium as a source for this compound, this claim is not substantiated

by independent, peer-reviewed research. Extensive phytochemical analyses of the plant have

consistently identified tropane alkaloids and other compounds like flavonoids, tannins, and

steroids, but not Tataramide B.
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Compounds with similar names, such as Tatarinoid B, have been isolated from entirely different

plant species like Acorus tatarinowii, further suggesting a potential misattribution in the case of

Datura stramonium.

Conclusion
The ethnobotanical uses of Datura stramonium are deeply intertwined with its rich and potent

tropane alkaloid profile. These compounds, through their well-understood anticholinergic

mechanisms, are responsible for the plant's therapeutic and toxic effects that have been

harnessed and respected in traditional practices for centuries. The available scientific evidence

does not support a connection between the ethnobotanical applications of Datura stramonium

and Tataramide B. Therefore, any exploration of the plant's traditional uses should focus on

the established pharmacology of its primary alkaloid constituents.

Due to the lack of a verifiable scientific link between Datura stramonium and Tataramide B, the

creation of a technical guide on this specific topic, including experimental protocols and

signaling pathways, would be based on an unsubstantiated premise and is therefore not

feasible. Further research and independent verification would be required to establish the

presence of Tataramide B in Datura stramonium before any such exploration could be

undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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